72-14-0

Sulfathiazole

In Stock

• CAS RN:
• 72-14-0

• Formula:
• C9H9N3O2S2

• InChI:
• InChI=1S/C9H9N3O2S2/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9/h1-6H,10H2,(H,11,12)

• InChIKey:
• JNMRHUJNCSQMMB-UHFFFAOYSA-N

• Sulfathiazole is a broad-spectrum antibacterial drug, belonging to the class of sulfonamides, used in veterinary and human medication for the treatment of infections. It is also involved in promoting growth of livestock and fish.
  Sulfathiazole is a short-acting sulfonamide antibiotic. Its use has been largely replaced with less toxic alternatives but is still used in combination with sulfacetamide and sulfabenzamide for the treatment of vaginal infections and for disinfecting home aquariums.
  Sulfathiazole is a white crystalline powder. Is dimorphous: form I is consists of prismatic rods and form II of six-sided plates and prisms. Insoluble in water and soluble in dil aqueous acid and aqueous base.
  Sulfathiazole, also known as sulphathiazolum or alphadol, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containin...

Thieno[3,2-c]pyridine

In Stock

• CAS RN:
• 272-14-0

• Formula:
• C7H5NS

• InChI:
• InChI=1S/C7H5NS/c1-3-8-5-6-2-4-9-7(1)6/h1-5H

• InChIKey:
• MKYRMMMSZSVIGD-UHFFFAOYSA-N

• Thieno[3,2-c]pyridine, also known as Thieno[3,2-c]pyridine, is a useful research compound. Its molecular formula is C7H5NS and its molecular weight is 135.19 g/mol. The purity is usually 95%.

Alanine, N-(trichloroacetyl)-

In Stock

• CAS RN:
• 5872-14-0

• Formula:
• C5H6Cl3NO3

• InChI:
• InChI=1S/C5H6Cl3NO3/c1-2(3(10)11)9-4(12)5(6,7)8/h2H,1H3,(H,9,12)(H,10,11)

• InChIKey:
• BJIGRUOFTMCCOZ-UHFFFAOYSA-N

• Alanine, N-(trichloroacetyl)- is a useful research compound. Its molecular formula is C5H6Cl3NO3 and its molecular weight is 234.46 g/mol. The purity is usually 95%.

tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate

In Stock

• CAS RN:
• 314772-14-0

• Formula:
• C11H19NO3

• Tert-butyl N-(4-methyl-1-oxopent-4-en-2-yl)carbamate is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.3. The purity is usually 95%.

Butyl 5-(1,3-dioxolan-2-YL)-2-thiophenecarboxylate

In Stock

• CAS RN:
• 898772-14-0

• Formula:
• C12H16O4S

• InChI:
• InChI=1S/C12H16O4S/c1-2-3-6-14-11(13)9-4-5-10(17-9)12-15-7-8-16-12/h4-5,12H,2-3,6-8H2,1H3

• InChIKey:
• JCHFEPFEKYVYNG-UHFFFAOYSA-N

• Butyl 5-(1,3-dioxolan-2-YL)-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C12H16O4S and its molecular weight is 256.32 g/mol. The purity is usually 95%.

3-[(Methylsulfanyl)methyl]benzonitrile

In Stock

• CAS RN:
• 233772-14-0

• Formula:
• C9H9NS

• InChI:
• InChI=1S/C9H9NS/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3

• InChIKey:
• ALJZQQBHCBGNPD-UHFFFAOYSA-N

• 3-[(Methylsulfanyl)methyl]benzonitrile is a useful research compound. Its molecular formula is C9H9NS and its molecular weight is 163.24. The purity is usually 95%.

7-Oxabicyclo[4.1.0]hept-2-ene, 2-methyl-

• CAS RN:
• 157372-14-0

• Formula:
• C7H10O

• InChI:
• InChI=1S/C7H10O/c1-5-3-2-4-6-7(5)8-6/h3,6-7H,2,4H2,1H3

• InChIKey:
• HZHBEYSPQIYVLW-UHFFFAOYSA-N

• 7-Oxabicyclo[4.1.0]hept-2-ene, 2-methyl-, also known as 7-Oxabicyclo[4.1.0]hept-2-ene, 2-methyl-, is a useful research compound. Its molecular formula is C7H10O and its molecular weight is 110.156. The purity is usually 95%.

(3-Amino-6-cyclopropyl-4-(furan-2-yl)thieno[2,3-b]pyridin-2-yl)(phenyl)methanone

In Stock

• CAS RN:
• 327072-14-0

• Formula:
• C21H16N2O2S

• InChI:
• InChI=1S/C21H16N2O2S/c22-18-17-14(16-7-4-10-25-16)11-15(12-8-9-12)23-21(17)26-20(18)19(24)13-5-2-1-3-6-13/h1-7,10-12H,8-9,22H2

• InChIKey:
• XTQGQFKVZTUMME-UHFFFAOYSA-N

• (3-Amino-6-cyclopropyl-4-(furan-2-yl)thieno[2,3-b]pyridin-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C21H16N2O2S and its molecular weight is 360.43. The purity is usually 95%.

N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 393572-14-0

• Formula:
• C14H11N3OS3

• InChI:
• InChI=1S/C14H11N3OS3/c18-12(11-7-4-8-19-11)15-13-16-17-14(21-13)20-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16,18)

• InChIKey:
• IPGLKRIAANYMAV-UHFFFAOYSA-N

• N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H11N3OS3 and its molecular weight is 333.44. The purity is usually 95%.

Benzamide, N-(4-fluorophenyl)-2-hydroxy-4-methyl-

In Stock

• CAS RN:
• 521272-14-0

• Formula:
• C14H12FNO2

• InChI:
• InChI=1S/C14H12FNO2/c1-9-2-7-12(13(17)8-9)14(18)16-11-5-3-10(15)4-6-11/h2-8,17H,1H3,(H,16,18)

• InChIKey:
• HDPUBNMJMVDMBW-UHFFFAOYSA-N

• Benzamide, N-(4-fluorophenyl)-2-hydroxy-4-methyl- is a useful research compound. Its molecular formula is C14H12FNO2 and its molecular weight is 245.25 g/mol. The purity is usually 95%.

1-(methylsulfonyl)-3-phenyl-1H-1,2,4-triazol-5-amine

• CAS RN:
• 720672-14-0

• Formula:
• C9H10N4O2S

• InChI:
• InChI=1S/C9H10N4O2S/c1-16(14,15)13-9(10)11-8(12-13)7-5-3-2-4-6-7/h2-6H,1H3,(H2,10,11,12)

• InChIKey:
• XKSKZFNKXNGKCC-UHFFFAOYSA-N

• 1-(methylsulfonyl)-3-phenyl-1H-1,2,4-triazol-5-amine is a useful research compound. Its molecular formula is C9H10N4O2S and its molecular weight is 238.27g/mol. The purity is usually 95%.

N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869072-14-0

• Formula:
• C21H24N4O5S2

• InChI:
• InChI=1S/C21H24N4O5S2/c26-20(22-9-8-15-13-23-17-6-2-1-5-16(15)17)21(27)24-14-18-25(10-4-11-30-18)32(28,29)19-7-3-12-31-19/h1-3,5-7,12-13,18,23H,4,8-11,14H2,(H,22,26)(H,24,27)

• InChIKey:
• DHSRKHRNYPKJHO-UHFFFAOYSA-N

• N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H24N4O5S2 and its molecular weight is 476.57. The purity is usually 95%.

1-(5-(2-hydroxy-3-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone

In Stock

• CAS RN:
• 877972-14-0

• Formula:
• C20H23N3O4S

• InChI:
• InChI=1S/C20H23N3O4S/c1-26-17-5-2-4-14(20(17)25)16-12-15(18-6-3-11-28-18)21-23(16)19(24)13-22-7-9-27-10-8-22/h2-6,11,16,25H,7-10,12-13H2,1H3

• InChIKey:
• QQXLLEOFNCKCDF-UHFFFAOYSA-N

• 1-(5-(2-hydroxy-3-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone is a useful research compound. Its molecular formula is C20H23N3O4S and its molecular weight is 401.48. The purity is usually 95%.

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

In Stock

• CAS RN:
• 898372-14-0

• Formula:
• C18H19N3O3S2

• InChI:
• InChI=1S/C18H19N3O3S2/c1-11-9-15-16(10-12(11)2)25-18(19-15)20-17(22)13-5-7-14(8-6-13)26(23,24)21(3)4/h5-10H,1-4H3,(H,19,20,22)

• InChIKey:
• XBDBNQRCPJFLQS-UHFFFAOYSA-N

• N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C18H19N3O3S2 and its molecular weight is 389.49. The purity is usually 95%.

Methyl 2-(piperidin-4-ylmethyl)benzoate hydrochloride

In Stock

• CAS RN:
• 1187172-14-0

• Formula:
• C14H20ClNO2

• InChI:
• InChI=1S/C14H19NO2.ClH/c1-17-14(16)13-5-3-2-4-12(13)10-11-6-8-15-9-7-11;/h2-5,11,15H,6-10H2,1H3;1H

• InChIKey:
• NLPBADZIPAJBSL-UHFFFAOYSA-N

• Methyl 2-(piperidin-4-ylmethyl)benzoate hydrochloride is a useful research compound. Its molecular formula is C14H20ClNO2 and its molecular weight is 269.77 g/mol. The purity is usually 95%.

Propan-2-yl (4R,5S)-5-(aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate;2,2,2-trifluoroacetic acid

Usually In Stock

• CAS RN:
• 2219372-14-0

• Formula:
• C12H20F3NO6

• InChI:
• InChI=1S/C10H19NO4.C2HF3O2/c1-6(2)13-9(12)8-7(5-11)14-10(3,4)15-8;3-2(4,5)1(6)7/h6-8H,5,11H2,1-4H3;(H,6,7)/t7-,8+;/m0./s1

• InChIKey:
• GZOVMGSKNAEEEV-KZYPOYLOSA-N

• Propan-2-yl (4R,5S)-5-(aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-carboxylate;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C12H20F3NO6 and its molecular weight is 331.288. The purity is usually 95%.

Ethyl [6-oxo-2-(propylthio)-1,6-dihydropyrimidin-4-yl]acetate

In Stock

• CAS RN:
• 1242972-14-0

• Formula:
• C11H16N2O3S

• InChI:
• InChI=1S/C11H16N2O3S/c1-3-5-17-11-12-8(6-9(14)13-11)7-10(15)16-4-2/h6H,3-5,7H2,1-2H3,(H,12,13,14)

• InChIKey:
• VTQZESCKIYGOOO-UHFFFAOYSA-N

• Ethyl [6-oxo-2-(propylthio)-1,6-dihydropyrimidin-4-yl]acetate is a useful research compound. Its molecular formula is C11H16N2O3S and its molecular weight is 256.32 g/mol. The purity is usually 95%.

[4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379972-14-0

• Formula:
• C21H29N5O2

• InChI:
• InChI=1S/C21H29N5O2/c1-14-20(15(2)25(3)24-14)21(27)26-9-7-16(8-10-26)12-28-19-11-18(22-13-23-19)17-5-4-6-17/h11,13,16-17H,4-10,12H2,1-3H3

• InChIKey:
• TWHOZRQIBIORIU-UHFFFAOYSA-N

• [4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C21H29N5O2 and its molecular weight is 383.496. The purity is usually 95%.